![molecular formula C13H16ClF3N2O3 B8496346 Carbamic acid,[2-amino-4-chloro-5-(2,2,2-trifluoroethoxy)phenyl]-,1,1-dimethylethyl ester](/img/structure/B8496346.png)
Carbamic acid,[2-amino-4-chloro-5-(2,2,2-trifluoroethoxy)phenyl]-,1,1-dimethylethyl ester
Cat. No. B8496346
M. Wt: 340.72 g/mol
InChI Key: OPMLJIKDTVDKCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06949542B2
Procedure details
The title compound was prepared from ([4-chloro-2-nitro-5-(2,2,2-trifluoro-ethoxy)-phenyl]-carbamic acid tert-butyl ester (Example A25) (8.70 g, 23.5 mmol) by hydrogenation with 5% Pt/C according to the general procedure J (method a). Obtained as a yellow solid (7.94 g, 99%).
Name
[4-chloro-2-nitro-5-(2,2,2-trifluoro-ethoxy)-phenyl]-carbamic acid tert-butyl ester
Quantity
8.7 g
Type
reactant
Reaction Step One
Name
Name
Yield
99%
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][C:6](=[O:24])[NH:7][C:8]1[CH:13]=[C:12]([O:14][CH2:15][C:16]([F:19])([F:18])[F:17])[C:11]([Cl:20])=[CH:10][C:9]=1[N+:21]([O-])=O)([CH3:4])([CH3:3])[CH3:2]>[Pt]>[C:1]([O:5][C:6](=[O:24])[NH:7][C:8]1[CH:13]=[C:12]([O:14][CH2:15][C:16]([F:19])([F:17])[F:18])[C:11]([Cl:20])=[CH:10][C:9]=1[NH2:21])([CH3:4])([CH3:2])[CH3:3]
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Inputs
Step One
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Name
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[4-chloro-2-nitro-5-(2,2,2-trifluoro-ethoxy)-phenyl]-carbamic acid tert-butyl ester
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Quantity
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8.7 g
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(NC1=C(C=C(C(=C1)OCC(F)(F)F)Cl)[N+](=O)[O-])=O
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pt]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
C(C)(C)(C)OC(NC1=C(C=C(C(=C1)OCC(F)(F)F)Cl)N)=O
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Name
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|
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Type
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product
|
|
Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.94 g | |
| YIELD: PERCENTYIELD | 99% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
